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Compound of Interest

Compound Name: Vanadium boride

Cat. No.: B082848

An essential resource for laboratory professionals on the proper personal protective equipment
(PPE) and safety protocols for handling Vanadium boride.

Vanadium boride (VB:2), a refractory ceramic material, is increasingly utilized in advanced
research and development for its hardness, high melting point, and conductivity. However, its
handling requires stringent safety measures to protect researchers from potential health
hazards. This guide provides immediate, essential safety and logistical information, including
detailed operational and disposal plans, to ensure the well-being of laboratory personnel.

Immediate Safety Information: Hazard Overview

Vanadium boride is classified as harmful if swallowed, in contact with skin, or inhaled.[1][2][3]
[4] It can cause irritation to the skin, eyes, and respiratory tract.[2][5] Chronic exposure may
lead to more severe respiratory conditions.[5]

Quantitative Data Summary
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Property Value Source
CAS Number 12007-37-3 [1][2][5]
Appearance Crystalline powder, no odor [5]
Specific Gravity 5.10 g/cc [5]
Solubility in Water Insoluble [5]
HMIS Rating Health: 2, Flammaubility: O, 1]

Reactivity: 0

Operational Plan: From Receipt to Disposal

A systematic approach to handling Vanadium boride is crucial to minimize exposure risk. The
following step-by-step protocols provide guidance for safe laboratory operations.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.
o Storage: Store Vanadium boride in a cool, dry, and well-ventilated area.[2][4][5]
o Container: Keep the container tightly sealed to prevent dust from becoming airborne.[2][5]

» Incompatibilities: Store away from oxidizing agents.[5]

Handling and Use: A Step-by-Step Protocol

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible and have been
recently tested.[5]

o Work should be conducted in a properly functioning chemical fume hood to minimize
inhalation exposure.[6]

o Assemble all necessary PPE before handling the material.
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» Personal Protective Equipment (PPE):

o

Respiratory Protection: A NIOSH-approved respirator is required to prevent inhalation of
the powder.[5][6]

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn when there is a risk of splashing.[2][7][8]

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[2][7][9]

o Protective Clothing: A lab coat, long pants, and closed-toe shoes are required to prevent
skin contact.[2][10] An apron may be necessary for larger quantities.[10]

e Handling:
o Avoid the formation of dust during handling.[5][11]
o Use non-sparking tools.[11]
o Do not eat, drink, or smoke in the work area.[2][5]
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2][5]

o Contaminated clothing should be removed and washed before reuse.[1][2]

Disposal Plan

o Waste Characterization: All Vanadium boride waste is to be considered hazardous.
» Containerization: Collect waste in a clearly labeled, sealed container.

» Regulatory Compliance: Dispose of waste in accordance with all federal, state, and local
regulations.[2][5]

Emergency Response Plan

Immediate and appropriate action is critical in the event of an emergency.
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Spill Response

o Small Spills (within a fume hood):

Alert others in the immediate area.

[e]

o

Wearing full PPE, use a HEPA-filtered vacuum or carefully scoop the material into a
labeled, sealed container for disposal.[2][5]

o

Avoid raising dust.[2][5]

Decontaminate the area.

[¢]

o Large Spills (outside a fume hood):
o Evacuate the laboratory immediately.
o Alert your institution's emergency response team.

o Prevent entry to the contaminated area.

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.[2][5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[1][2][5]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2][5]

Experimental Workflow for Handling Vanadium
Boride
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The following diagram outlines the critical steps for safely handling Vanadium boride in a

laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for Safely Handling Vanadium Boride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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